5-(3-Carboxy-5-fluorophenyl)-2-formylphenol, 95%

• IUPAC Name: 3-fluoro-5-(4-formyl-3-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C14H9FO4/c15-12-4-10(3-11(5-12)14(18)19)8-1-2-9(7-16)13(17)6-8/h1-7,17H,(H,18,19)
• InChI Key: IWSBKBBVQBOLNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)F)C(=O)O)O)C=O
• Molecular Formula: C14H9FO4
• DSSTOX Substance ID: DTXSID30685248
• Molecular Weight: 260.22 g/mol
• CAS RN: 1261898-28-5

Description

5-(3-Carboxy-5-fluorophenyl)-2-formylphenol, or 5-CF-2FP, is an organic compound with a wide range of applications in the scientific field. It is a white crystalline solid with a melting point of 155-157 °C, and is soluble in water and ethanol. It is used in various fields such as medicine, biology, and chemistry, and is a key component of many chemical reactions. In

Mechanism of Action

The mechanism of action of 5-CF-2FP is not fully understood. However, it is believed that the compound acts as a catalyst in certain chemical reactions. It is thought to facilitate the formation of a bond between two molecules, thus allowing the reaction to proceed. In addition, it is believed to increase the rate of reaction by providing an electron-rich environment that increases the reactivity of the molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-CF-2FP are not well-understood. However, it is believed that the compound may have an anti-inflammatory effect. In addition, it is thought to have antioxidant properties, which may be beneficial in preventing oxidative damage to cells. Finally, it is believed to have the potential to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-CF-2FP in laboratory experiments is its low cost and availability. In addition, the compound is relatively stable and easy to handle. However, there are some limitations to using 5-CF-2FP in laboratory experiments. For example, the compound can be toxic if ingested and should be handled with care. In addition, the compound can be difficult to purify and may require multiple recrystallization steps.

Future Directions

The potential future directions for 5-CF-2FP are numerous. For example, further research could be conducted on its potential applications in medicine and biology. In addition, further research could be conducted on its potential anti-inflammatory and antioxidant properties. Finally, further research could be conducted on its potential to inhibit the growth of certain types of cancer cells.

Synthesis Methods

5-CF-2FP can be synthesized through a two-step process. The first step involves the reaction of 3-carboxy-5-fluorophenol with formaldehyde and a base such as sodium hydroxide. This reaction results in the formation of 5-CF-2FP and sodium formate. The second step involves the purification of the 5-CF-2FP by recrystallization from a solvent such as ethanol.

Scientific Research Applications

5-CF-2FP is a versatile compound with a wide range of applications in scientific research. It has been used in the synthesis of various compounds, such as 2-benzyl-4-methyl-1,3-thiazol-5-one, a compound with potential applications in medicine and biology. It has also been used in the synthesis of 2-amino-4-methyl-1,3-thiazol-5-one, a compound with potential applications in the field of chemistry. In addition, 5-CF-2FP has been used in the synthesis of 2-benzyl-4-methyl-1,3-thiazol-5-one, a compound with potential applications in the field of medicine and biology.